2-(2-Chlorophenyl)cyclohexan-1-one

• IUPAC Name: 2-(2-chlorophenyl)cyclohexan-1-one
• InChI: InChI=1S/C12H13ClO/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1,3,5,7,10H,2,4,6,8H2
• InChI Key: UOEXWLLNMGAJDD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(C1)C2=CC=CC=C2Cl
• Molecular Formula: C12H13ClO
• DSSTOX Substance ID: DTXSID30402558
• Molecular Weight: 208.68 g/mol
• CAS RN: 91393-49-6

Description

2-(2-Chlorophenyl)cyclohexan-1-one, also known as 2-chlorocyclohexanone, is an important chemical intermediate used in the synthesis of various compounds. It is a chlorinated aromatic ketone with a molecular formula of C8H9ClO. 2-Chlorocyclohexanone is an important starting material for the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the synthesis of other compounds, such as dyes, fragrances, and flavors.

Scientific Research Applications

Crystal Structure and Synthesis

• A study by Shi et al. (2007) explored the synthesis and crystal structure of a compound related to 2-(2-Chlorophenyl)cyclohexan-1-one. They characterized its crystal structure using X-ray single-crystal diffraction, revealing two independent molecules in the unit and various conformations of the cyclohexenone rings (Shi et al., 2007).

pH-Dependent Structural Interconversion

• Research by Pană et al. (2017) investigated the behavior of 2-(2-hydroxy-benzylidene)-cyclohexan-1-one in different pH conditions, finding a new dimeric structure in acidic conditions. This study is relevant as it shows the pH-dependent behavior of a compound structurally similar to 2-(2-Chlorophenyl)cyclohexan-1-one (Pană et al., 2017).

Derivative Synthesis and Characterization

• Özer et al. (2009) synthesized and characterized N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including those with 2-chlorophenyl substituents. This research provides insights into the synthesis and characterization of derivatives related to 2-(2-Chlorophenyl)cyclohexan-1-one (Özer et al., 2009).

Comparative Cardio-Inhibitory Effects

• A study by Smookler and DeFeo (1962) examined the cardio-inhibitory effects of derivatives of cyclohexanol, including 2-(2-chlorophenyl)cyclohexan-1-one. They evaluated the potency of these compounds in terms of their ability to produce and maintain cardiac arrest (Smookler & DeFeo, 1962).

Biocatalytic Synthesis in Microreaction Systems

• Chen et al. (2021) researched the synthesis of S-(4-chlorophenyl)-(pyridin-2-yl) methanol using a liquid-liquid biphasic microreaction system. This study highlights the application of similar chlorophenyl compounds in green and efficient synthesis methods (Chen et al., 2021).

Hydrogenation and Catalysis

• Bovkun et al. (2005) conducted research on the conversion of chlorophenols into cyclohexane using a recyclable Pd-Rh catalyst, showcasing the exhaustive hydrogenation of chlorophenols and their transformation into cyclohexane (Bovkun et al., 2005).

Photodimerisation and Optical Activity

• Tanaka et al. (1992) studied the photodimerisation of cyclohex-2-enone in an inclusion complex, which is relevant for understanding the behavior of compounds similar to 2-(2-Chlorophenyl)cyclohexan-1-one under photoirradiation (Tanaka et al., 1992).

Biosynthesis and Molecular Biology

• Yin et al. (2014) explored the biosynthesis of cycloheximide and actiphenol in Streptomyces sp. YIM56141, providing insights into the biosynthetic pathways of compounds with cyclohexanone moieties (Yin et al., 2014).